Cas no 187036-01-7 (ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate)

ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate structure
187036-01-7 structure
Product Name:ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
CAS No:187036-01-7
MF:C13H16F3N3O2
MW:303.280253410339
CID:1382910
PubChem ID:10924691
Update Time:2025-04-20

ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
    • 4-ethyl-2-piperidin-1-yl-6-(trifluoromethyl)pyrimidine-5-carboxylate
    • ETHYL 2-(PIPERIDIN-1-YL)-4-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLATE
    • RRECFHZKSPQKEL-UHFFFAOYSA-N
    • ethyl 2-piperidin-1-yl-4-(trifluoromethyl)pyrimidine-5-carboxylate
    • 187036-01-7
    • Inchi: 1S/C13H16F3N3O2/c1-2-21-11(20)9-8-17-12(18-10(9)13(14,15)16)19-6-4-3-5-7-19/h8H,2-7H2,1H3
    • InChI Key: RRECFHZKSPQKEL-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=O)OCC)C=NC(=N1)N1CCCCC1)(F)F

Computed Properties

  • Exact Mass: 303.11958
  • Monoisotopic Mass: 303.11946125g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.3Ų

Experimental Properties

  • PSA: 55.32
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